Cas no 1448058-21-6 (2-(4-chlorophenyl)-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylacetamide)
2-(4-chlorophenyl)-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chlorophenyl)-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylacetamide
- 2-(4-chlorophenyl)-N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)acetamide
- 1448058-21-6
- CHEMBL3440314
- F6438-0120
- AKOS024560593
- 2-(4-CHLOROPHENYL)-N-[4,6-DIMETHYL-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]ACETAMIDE
- 2-(4-chlorophenyl)-N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)acetamide
-
- Inchi: 1S/C18H21ClN4O2/c1-12-17(22-16(24)11-14-3-5-15(19)6-4-14)13(2)21-18(20-12)23-7-9-25-10-8-23/h3-6H,7-11H2,1-2H3,(H,22,24)
- InChI Key: UTNBBJVFEZMLHB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CC(NC1C(C)=NC(=NC=1C)N1CCOCC1)=O
Computed Properties
- Exact Mass: 360.1353036g/mol
- Monoisotopic Mass: 360.1353036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 67.4Ų
2-(4-chlorophenyl)-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6438-0120-2μmol |
2-(4-chlorophenyl)-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]acetamide |
1448058-21-6 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0120-5μmol |
2-(4-chlorophenyl)-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]acetamide |
1448058-21-6 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0120-10μmol |
2-(4-chlorophenyl)-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]acetamide |
1448058-21-6 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0120-20μmol |
2-(4-chlorophenyl)-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]acetamide |
1448058-21-6 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0120-1mg |
2-(4-chlorophenyl)-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]acetamide |
1448058-21-6 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0120-2mg |
2-(4-chlorophenyl)-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]acetamide |
1448058-21-6 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0120-3mg |
2-(4-chlorophenyl)-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]acetamide |
1448058-21-6 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0120-4mg |
2-(4-chlorophenyl)-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]acetamide |
1448058-21-6 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0120-5mg |
2-(4-chlorophenyl)-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]acetamide |
1448058-21-6 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0120-10mg |
2-(4-chlorophenyl)-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]acetamide |
1448058-21-6 | 10mg |
$118.5 | 2023-09-09 |
2-(4-chlorophenyl)-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylacetamide Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(4-chlorophenyl)-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylacetamide
Comprehensive Overview of 2-(4-chlorophenyl)-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylacetamide (CAS No. 1448058-21-6)
The compound 2-(4-chlorophenyl)-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylacetamide (CAS No. 1448058-21-6) is a specialized chemical entity with a unique structural framework, combining a pyrimidine core with morpholine and acetamide functionalities. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural complexity and functional diversity make it a subject of interest for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its applications in kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic candidates.
In recent years, the scientific community has focused on heterocyclic compounds like 2-(4-chlorophenyl)-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylacetamide due to their versatility in medicinal chemistry. The integration of a chlorophenyl group enhances lipophilicity, potentially improving cell membrane permeability—a critical factor in drug design. Meanwhile, the morpholine moiety contributes to solubility and metabolic stability, addressing common challenges in pharmacokinetics. These attributes resonate with trending topics such as drug repurposing and fragment-based drug design, which dominate current literature and patent filings.
The synthesis of CAS No. 1448058-21-6 involves multi-step organic transformations, often leveraging cross-coupling reactions and nucleophilic substitutions. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a prerequisite for preclinical studies. Notably, its pyrimidine-5-ylacetamide scaffold shares structural similarities with commercial drugs, sparking discussions about its potential as a lead compound in oncology or inflammation research. Such parallels align with frequent search queries like "pyrimidine derivatives in cancer therapy" or "morpholine-based drug candidates."
From an industrial perspective, 1448058-21-6 exemplifies the shift toward targeted molecular libraries for high-throughput screening. Its compatibility with combinatorial chemistry techniques positions it as a valuable asset for academic and corporate R&D teams. Furthermore, its structure-activity relationship (SAR) data contributes to AI-driven drug discovery platforms, a hot topic in cheminformatics. This synergy between traditional synthesis and computational tools reflects broader industry trends, as evidenced by search terms like "AI in medicinal chemistry" and "SAR optimization strategies."
Environmental and regulatory considerations for 2-(4-chlorophenyl)-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylacetamide emphasize its compliance with green chemistry principles. Recent publications highlight solvent-free synthesis routes and catalytic methods to minimize waste—addressing the rising demand for sustainable pharmaceuticals. Such advancements correlate with popular inquiries such as "green synthesis of heterocycles" and "eco-friendly drug development." These efforts underscore the compound's alignment with global sustainability goals while maintaining its scientific relevance.
In conclusion, CAS No. 1448058-21-6 represents a compelling case study in modern chemical research, bridging structural innovation with practical applications. Its multifaceted role—from a pharmacophore template to a cheminformatics benchmark—ensures its continued prominence in peer-reviewed studies and industry reports. As research evolves, this compound will likely remain central to discussions on molecular diversification and therapeutic discovery, offering actionable insights for scientists and stakeholders alike.
1448058-21-6 (2-(4-chlorophenyl)-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)